5-ethoxy-2-[4-(2-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenol

• IUPAC Name: 5-ethoxy-2-[4-(2-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenol
• InChI: InChI=1S/C19H20N2O4/c1-4-24-13-9-10-14(15(22)11-13)18-19(12(2)20-21-18)25-17-8-6-5-7-16(17)23-3/h5-11,22H,4H2,1-3H3,(H,20,21)
• InChI Key: MOAGFOPIQFFLOV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=NNC(=C2OC3=CC=CC=C3OC)C)O
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

Phenols are aromatic compounds that contain a hydroxyl group directly attached to a benzene ring. They are used in various applications, including as antiseptics and disinfectants. The compound you mentioned seems to be a complex phenol derivative with additional functional groups such as ethoxy, methoxy, and pyrazol.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. For example, the compound “2-methoxy-4-(methoxymethyl)phenol” has a molecular weight of 168.1898.

Scientific Research Applications

Tautomerism and Structural Analysis

• Annular Tautomerism of Curcuminoid NH-Pyrazoles : A study discussed the structures of NH-pyrazoles determined by X-ray crystallography, exploring their tautomerism in solution and solid state. This research can provide insights into the structural behavior and stability of pyrazole-containing compounds, potentially relevant to the compound of interest (Cornago et al., 2009).

Molecular Docking and Quantum Chemical Calculations

• Quantum Chemical Calculations on Pyrazole Derivatives : Another study performed molecular docking and quantum chemical calculations on a methoxyphenyl phenol derivative, aiming to understand its molecular structure, electronic properties, and potential biological interactions. This could hint at methods to evaluate the biochemical relevance or reactivity of similar compounds (Viji et al., 2020).

Antioxidant Activity and Phenolic Content

• Antioxidant Activity of Phenolic Compounds : Research on the phenolic contents of Protea hybrid 'Susara' highlighted the identification and quantification of phenolic compounds, including derivatives related to methoxyphenol, demonstrating significant antioxidant activity. This suggests potential applications in exploring the antioxidant properties of similar compounds (León et al., 2014).

Molecular Synthesis and Evaluation

• Synthesis and Evaluation of Thiazoles as Antioxidant Additives : A study on the synthesis and evaluation of thiazoles, including methoxyphenyl phenol derivatives as antioxidant additives for lubricating oils, provides a basis for considering the compound for similar applications (Amer et al., 2011).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system it interacts with. For example, some phenol derivatives have been found to have potential biological activities, including anti-tumor and anti-inflammatory effects.

Future Directions

The future directions in the study of a compound depend on its potential applications. For instance, phenol derivatives are being studied for their potential use in the synthesis of bioactive natural products and conducting polymers.